Cas no 1935960-76-1 (N-Bicyclo[3.1.0]hex-3-yl-2-propenamide)

• Product Name: N-Bicyclo[3.1.0]hex-3-yl-2-propenamide
• CAS No: 1935960-76-1
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5409041
• PubChem ID: 130989253
• Update Time: 2025-05-21

N-Bicyclo[3.1.0]hex-3-yl-2-propenamide Chemical and Physical Properties

Names and Identifiers

• n-{bicyclo[3.1.0]hexan-3-yl}prop-2-enamide
• 1935960-76-1
• EN300-3139989
• Z2374048296
• N-Bicyclo[3.1.0]hex-3-yl-2-propenamide

• Inchi： 1S/C9H13NO/c1-2-9(11)10-8-4-6-3-7(6)5-8/h2,6-8H,1,3-5H2,(H,10,11)
• InChI Key： HJTGBNMSGWIKFC-UHFFFAOYSA-N
• SMILES： C(NC1CC2C(C2)C1)(=O)C=C

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.06±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 313.8±15.0 °C(Predicted)
• pka: 14.71±0.20(Predicted)

Additional information on N-Bicyclo[3.1.0]hex-3-yl-2-propenamide

Comprehensive Overview of N-Bicyclo[3.1.0]hex-3-yl-2-propenamide (CAS No. 1935960-76-1)

N-Bicyclo[3.1.0]hex-3-yl-2-propenamide (CAS No. 1935960-76-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique bicyclic structure and reactive propenamide moiety. This compound belongs to the class of bicyclo[3.1.0]hexane derivatives, which are increasingly studied for their potential applications in drug discovery and material science. Its molecular framework combines a strained bicyclo[3.1.0]hexane core with an acrylamide functional group, making it a versatile intermediate for synthesizing bioactive molecules.

Recent trends in scientific literature highlight the growing interest in bicyclo[3.1.0]hexane scaffolds, particularly in the development of novel therapeutics targeting neurological disorders and inflammatory diseases. Researchers are exploring the N-Bicyclo[3.1.0]hex-3-yl-2-propenamide structure as a potential building block for small-molecule inhibitors due to its ability to modulate protein-protein interactions. The compound's propenamide group also offers opportunities for further derivatization through click chemistry or Michael addition reactions, aligning with the current demand for modular synthetic approaches.

From a structural perspective, the bicyclo[3.1.0]hexane system in N-Bicyclo[3.1.0]hex-3-yl-2-propenamide presents interesting stereochemical features that influence its biological activity. The three-dimensional arrangement of atoms in this scaffold can mimic certain natural product pharmacophores, making it valuable for medicinal chemistry programs. Computational studies suggest that the compound's rigid framework may enhance binding affinity to biological targets while maintaining favorable pharmacokinetic properties.

In material science applications, the acrylamide functionality of N-Bicyclo[3.1.0]hex-3-yl-2-propenamide enables its incorporation into polymer networks. This has led to investigations into its use as a crosslinking agent for specialty coatings and adhesives with improved thermal stability. The compound's potential in creating smart materials responsive to environmental stimuli is another area of active research, particularly in the context of sustainable material development.

Synthetic methodologies for producing N-Bicyclo[3.1.0]hex-3-yl-2-propenamide typically involve [1,3]-dipolar cycloaddition reactions to construct the bicyclo[3.1.0]hexane core, followed by selective functionalization at the 3-position. Recent advances in catalytic asymmetric synthesis have improved access to enantiomerically pure forms of this compound, which is crucial for pharmaceutical applications where chirality affects biological activity.

Analytical characterization of N-Bicyclo[3.1.0]hex-3-yl-2-propenamide typically employs techniques such as NMR spectroscopy (particularly ¹H and ¹³C), mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are essential for research applications. The CAS registry number 1935960-76-1 serves as a unique identifier for this substance across chemical databases and regulatory documentation.

Current research directions for N-Bicyclo[3.1.0]hex-3-yl-2-propenamide derivatives include exploring their potential as kinase inhibitors and investigating their role in modulating cellular signaling pathways. The compound's structural features make it particularly interesting for targeting allosteric binding sites, a hot topic in contemporary drug discovery. Additionally, its application in photo-responsive materials is being examined for advanced optoelectronic devices.

From a safety and handling perspective, standard laboratory precautions are recommended when working with N-Bicyclo[3.1.0]hex-3-yl-2-propenamide. While not classified as hazardous under normal conditions, proper personal protective equipment should be used due to the reactive nature of the acrylamide group. Storage conditions typically involve protection from light and moisture at controlled temperatures to maintain stability.

The commercial availability of N-Bicyclo[3.1.0]hex-3-yl-2-propenamide (CAS 1935960-76-1) has increased in recent years to meet growing research demand. Suppliers often provide custom synthesis services and bulk quantities for industrial applications. Pricing varies depending on purity grade and quantity, with analytical standards commanding premium prices for research purposes.

Future prospects for N-Bicyclo[3.1.0]hex-3-yl-2-propenamide include potential applications in targeted drug delivery systems and as a precursor for novel heterocyclic compounds. Its unique structural features continue to inspire innovative research across multiple disciplines, from medicinal chemistry to advanced materials engineering. As synthetic methodologies evolve, we anticipate broader adoption of this compound in both academic and industrial settings.